Cas no 1337206-54-8 (cyclopentyl(2,6-difluorophenyl)methanamine)

• Product Name: cyclopentyl(2,6-difluorophenyl)methanamine
• CAS No: 1337206-54-8
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• MDL: MFCD19637838
• CID: 5207802
• PubChem ID: 64036636
• Update Time: 2025-05-24

cyclopentyl(2,6-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl(2,6-difluorophenyl)methanamine
• Benzenemethanamine, α-cyclopentyl-2,6-difluoro-
• cyclopentyl(2,6-difluorophenyl)methanamine

• MDL： MFCD19637838
• Inchi： 1S/C12H15F2N/c13-9-6-3-7-10(14)11(9)12(15)8-4-1-2-5-8/h3,6-8,12H,1-2,4-5,15H2
• InChI Key： PHXBYMUZZAWZLV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C1CCCC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on cyclopentyl(2,6-difluorophenyl)methanamine

CAS No. 1337206-54-8: Cyclopentyl(2,6-Difluorophenyl)Methanamine

The compound Cyclopentyl(2,6-Difluorophenyl)Methanamine, identified by the CAS registry number 1337206-54-8, is a versatile and intriguing molecule with a unique structure and a range of potential applications. This compound belongs to the class of amines, specifically arylamines, and is characterized by its cyclopentyl group attached to a methanamine moiety, which is further connected to a 2,6-difluorophenyl ring. The combination of these structural elements gives rise to its distinctive chemical properties and functional groups.

The synthesis of Cyclopentyl(2,6-Difluorophenyl)Methanamine involves a series of carefully designed organic reactions. Typically, the starting material is 2,6-difluoroaniline, which undergoes alkylation or reductive amination with cyclopentylcarbinol or its derivatives. This process not only highlights the importance of stereochemistry but also underscores the role of catalysts in achieving high yields and purity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which are highly valuable in pharmaceutical research.

One of the most notable features of Cyclopentyl(2,6-Difluorophenyl)Methanamine is its ability to act as a building block in medicinal chemistry. Its structure allows for easy functionalization at multiple sites, making it an ideal candidate for drug design. For instance, the cyclopentyl group provides rigidity and lipophilicity, while the 2,6-difluorophenyl ring introduces electronic diversity and potential sites for hydrogen bonding. These attributes make it a promising lead compound in the development of new therapeutic agents targeting various diseases.

Recent studies have explored the biological activity of Cyclopentyl(2,6-Difluorophenyl)Methanamine derivatives in the context of cancer treatment. Researchers have found that certain analogs exhibit potent anti-proliferative effects against cancer cell lines without significant toxicity to normal cells. This selective activity suggests that the compound could serve as a scaffold for developing targeted therapies. Moreover, its ability to modulate key signaling pathways involved in tumor growth and metastasis has drawn considerable attention from oncologists and pharmacologists.

In addition to its pharmaceutical applications, Cyclopentyl(2,6-Difluorophenyl)Methanamine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been incorporated into organic light-emitting diodes (OLEDs), where they contribute to enhanced efficiency and stability. The fluorine atoms in the 2,6-difluorophenyl ring play a crucial role in tuning the electronic characteristics of these materials.

The environmental impact of Cyclopentyl(2,6-Difluorophenyl)Methanamine is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological fate of this compound becomes essential. Preliminary studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage and hydrolysis mechanisms. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, CAS No. 1337206-54-8 represents a multifaceted compound with significant potential across diverse fields. From drug discovery to materials science and environmental studies, its unique structure and properties continue to inspire innovative research directions. As scientific advancements unfold, we can expect even more groundbreaking applications for this remarkable molecule.